Cas no 114127-73-0 ((1S,2R,5S)-(+)-Menthol β-D-Glucuronide)

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide is a glucuronide conjugate of (+)-menthol, formed via the linkage of the hydroxyl group of menthol to the β-D-glucuronic acid moiety. This compound is primarily utilized in metabolic and pharmacokinetic studies, serving as a key marker for menthol metabolism in biological systems. Its high purity and well-defined stereochemistry make it valuable for analytical applications, including LC-MS and HPLC-based assays. The glucuronide form enhances water solubility, facilitating studies on phase II metabolism and excretion pathways. This derivative is particularly useful in research involving drug metabolism, detoxification mechanisms, and the characterization of menthol-derived metabolites in vivo.

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide structure

114127-73-0 structure

Product name:(1S,2R,5S)-(+)-Menthol β-D-Glucuronide

CAS No:114127-73-0

MF:C₁₆H₂₈O₇

MW:332.389326095581

CID:1059226

PubChem ID:71749955

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

- (1S,2R,5S)-(+)-Menthol β-D-Glucuronide
- (1S,2R,5S)-(+)-Menth
- (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxyoxane-2-carboxylic acid
- [1S-(1α,2β,5α)]-5-Methyl-2-(1-Methylethyl)cyclohexyl β-D-Glucopyranosiduronic Acid
- (1S,2R,5S)-5-Methyl-2-(propan-2-yl)cyclohexyl beta-D-glucopyranosiduronic acid
- [1S-(1alpha,2beta,5alpha)]-5-Methyl-2-(1-methylethyl)cyclohexyl beta-D-Glucopyranosiduronic Acid
- (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(((1S,2R,5S)-2-isopropyl-5-methylcyclohexyl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
- 114127-73-0
- (1S,2R,5S)-(+)-MENTHOL BETA-D-GLUCURONIDE
- DTXSID10857961
- Inchi： InChI=1S/C16H28O7/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21/h7-14,16-19H,4-6H2,1-3H3,(H,20,21)/t8-,9+,10-,11-,12-,13+,14-,16+/m0/s1
- InChI Key： CLJGMBYGTHRUNF-YJQUKTSOSA-N
- SMILES： CC1CCC(C(C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C)C

Computed Properties

Exact Mass: 332.18400
Monoisotopic Mass: 332.18350323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 116Å²

Experimental Properties

PSA: 116.45000
LogP: 0.35600

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M218890-100mg	(1S,2R,5S)-(+)-Menthol β-D-Glucuronide	114127-73-0		100mg	$ 1200.00	2023-09-07
TRC	M218890-10mg	(1S,2R,5S)-(+)-Menthol β-D-Glucuronide	114127-73-0		10mg	$207.00	2023-05-18

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide Production Method

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide Related Literature

1. Characteristic interface point defects at transition metal–oxide interfaces†‡

Phys. Chem. Chem. Phys., 2003,5, 2174-2182
2. Carbon electrode interfaces for synthesis, sensing and electrocatalysis: general discussion

Faraday Discuss., 2014,172, 497-520
3. Canonical and explicitly-correlated coupled cluster correlation energies of sub-kJ mol−1 accuracy via cost-effective hybrid-post-CBS extrapolation†

Phys. Chem. Chem. Phys., 2021,23, 9571-9584
4. Charge mobility anisotropy of functionalized pentacenes in organic field effect transistors fabricated by solution processing†

Jessica Wade,Florian Steiner,Dorota Niedzialek,David T. James,Youngsuk Jung,Dong-Jin Yun,Donal D. C. Bradley,Jenny Nelson,Ji-Seon Kim J. Mater. Chem. C, 2014,2, 10110-10115
5. Can the study of self-assembly in solution lead to a good model for the nucleation pathway? The case of tolfenamic acid.†

W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524

Additional information on (1S,2R,5S)-(+)-Menthol β-D-Glucuronide

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide: A Comprehensive Overview of Its Properties and Applications

(1S,2R,5S)-(+)-Menthol β-D-Glucuronide (CAS No. 114127-73-0) is a specialized glucuronide conjugate derived from the natural monoterpene (+)-menthol. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique metabolic properties and potential therapeutic applications. The glucuronidation process, which attaches a β-D-glucuronic acid moiety to (+)-menthol, enhances its water solubility, making it a critical metabolite in drug detoxification and excretion pathways.

In recent years, the demand for menthol derivatives like (1S,2R,5S)-(+)-Menthol β-D-Glucuronide has surged, driven by growing interest in natural product metabolism and prodrug design. Researchers are particularly focused on its role in phase II metabolism, where it serves as a biomarker for studying hepatic enzyme activity and drug-drug interactions. This compound is also pivotal in flavor and fragrance industries, where its controlled release properties are exploited for sustained aroma delivery.

The synthesis of (1S,2R,5S)-(+)-Menthol β-D-Glucuronide involves enzymatic or chemical glucuronidation, with purity and stereochemical integrity being critical for its applications. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are employed to characterize its structure and ensure compliance with pharmaceutical standards. Its CAS No. 114127-73-0 is frequently referenced in patent literature and regulatory filings, underscoring its commercial and scientific relevance.

Current trends in personalized medicine and nutraceuticals have further elevated the importance of this compound. For instance, its potential as a targeted delivery agent for bioactive molecules is being explored in cosmeceutical formulations. Additionally, its compatibility with green chemistry principles aligns with the global shift toward sustainable ingredient sourcing, making it a subject of interest in eco-friendly product development.

From a regulatory perspective, (1S,2R,5S)-(+)-Menthol β-D-Glucuronide is classified as a non-hazardous substance, facilitating its use across multiple industries. Its safety profile and biodegradability make it a preferred choice for consumer-friendly applications, including oral care and topical analgesics. As research continues to uncover novel uses, this compound is poised to play a transformative role in next-generation therapeutics and functional ingredients.